Cas no 120878-42-4 (Benzoic acid, 3,4-bis(decyloxy)-)
120878-42-4 structure
Product Name:Benzoic acid, 3,4-bis(decyloxy)-
CAS No:120878-42-4
MF:C27H46O4
MW:434.651749134064
CID:1211633
PubChem ID:15023733
Update Time:2025-04-20
Benzoic acid, 3,4-bis(decyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,4-bis(decyloxy)-
- 3,4-didecoxybenzoic acid
- 120878-42-4
- 3,4-BIS(DECYLOXY)BENZOIC ACID
- SCHEMBL1199875
- DTXSID70567094
-
- Inchi: 1S/C27H46O4/c1-3-5-7-9-11-13-15-17-21-30-25-20-19-24(27(28)29)23-26(25)31-22-18-16-14-12-10-8-6-4-2/h19-20,23H,3-18,21-22H2,1-2H3,(H,28,29)
- InChI Key: XQEISVCYIHDZPC-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)C=CC=1OCCCCCCCCCC)CCCCCCCCCC
Computed Properties
- Exact Mass: 434.33978
- Monoisotopic Mass: 434.33960994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 21
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.6
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Benzoic acid, 3,4-bis(decyloxy)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
120878-42-4 (Benzoic acid, 3,4-bis(decyloxy)-) Related Products
- 15872-43-2(4-(N-Nonyloxy)Benzoic Acid)
- 15872-44-3(4-Undecyloxybenzoic Acid)
- 15872-48-7(p-Hexadecyloxybenzoic Acid)
- 2493-84-7(4-N-Octyloxybenzoic Acid)
- 15872-41-0(4-N-Pentyloxybenzoic Acid)
- 1142-39-8(4-(Hexyloxy)benzoic Acid)
- 2312-15-4(4-(Dodecyloxy)benzoic acid)
- 15872-42-1(4-(Heptyloxy)benzoic Acid)
- 140918-53-2(4-((8-Hydroxyoctyl)oxy)benzoic acid)
- 143294-86-4(1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-)
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